Cas no 942189-34-6 ((R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid)

• Product Name: (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid
• CAS No: 942189-34-6
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD16039257
• CID: 1035123
• PubChem ID: 59511359
• Update Time: 2025-10-28

(R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid
• 2-[(3R)-3-methoxycarbonylpyrrolidin-1-yl]acetic acid
• (R)-1-Carboxymethyl-pyrrolidine-3-carboxylic acid methyl ester
• [(3R)-3-(Methoxycarbonyl)pyrrolidin-1-yl]acetic acid
• (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)aceticacid
• SCHEMBL13092478
• CS-0311908
• DTXSID00732218
• MFCD16039257
• AT22599
• 942189-34-6
• AKOS016014007
• A850506
• 2-[(3R)-3-(methoxycarbonyl)pyrrolidin-1-yl]acetic acid
• DB-257951

• MDL： MFCD16039257
• Inchi： 1S/C8H13NO4/c1-13-8(12)6-2-3-9(4-6)5-7(10)11/h6H,2-5H2,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： UBOXHZAFNUHWPR-ZCFIWIBFSA-N
• SMILES： O(C)C([C@H]1CN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid

Chemical Profile: (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic Acid (CAS No. 942189-34-6)

(R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid, also known by its CAS number 942189-34-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically gamma-amino acids, and exhibits a unique combination of structural features that contribute to its potential applications in drug design and development.

The molecular structure of (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid consists of a pyrrolidine ring substituted with a methoxycarbonyl group at the 3-position and an acetic acid moiety attached at the 1-position. The stereochemistry at the chiral center is designated as R, which is critical for its biological activity and selectivity. This compound has been extensively studied for its role as a building block in peptide synthesis and as a potential lead molecule for therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid. Researchers have employed various strategies, including asymmetric catalysis and enantioselective reactions, to achieve high yields and enantiomeric excess. These methods not only enhance the scalability of production but also pave the way for further modifications to explore its pharmacokinetic properties.

In terms of pharmacological activity, (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid has shown promising results in preclinical studies. It exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. Additionally, its ability to modulate ion channels has garnered attention in the field of neuroscience.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions of (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid. Molecular docking studies have revealed key binding motifs that contribute to its bioactivity, providing valuable insights for rational drug design. Furthermore, in silico toxicity predictions suggest that this compound has a favorable safety profile, which is essential for progressing into clinical trials.

From an industrial perspective, the synthesis and characterization of (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid have been optimized to meet regulatory standards for pharmaceutical applications. Its stability under various storage conditions and compatibility with common excipients make it suitable for formulation development.

In conclusion, (R)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid (CAS No. 942189-34-6) represents a versatile compound with immense potential in drug discovery and development. Ongoing research continues to uncover new facets of its chemical properties and biological activities, solidifying its position as a valuable asset in contemporary medicinal chemistry.